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Compound of Interest

Compound Name: N4-Acetylcytosine

Cat. No.: B085167 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling chemical compounds such as N4-Acetylcytosine. This

document provides immediate and essential safety and logistical information, including detailed

operational and disposal plans, to foster a secure research environment.

N4-Acetylcytosine is classified as a hazardous chemical, causing skin and eye irritation, and

may lead to respiratory irritation[1][2][3][4]. Adherence to the following guidelines is critical for

safe handling and disposal.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling N4-Acetylcytosine
to minimize exposure and ensure personal safety[1].
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PPE Category Specification Standard

Eye/Face Protection
Safety glasses with side-

shields or goggles.

OSHA 29 CFR 1910.133 or

European Standard EN166.

Skin Protection

Appropriate protective gloves

(e.g., nitrile rubber) and

clothing to prevent skin

exposure.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator (e.g., N95 dust

mask) if exposure limits are

exceeded or if irritation is

experienced.

EN 149.

Hazard Classification
N4-Acetylcytosine is identified with the following hazard classifications according to the

Globally Harmonized System (GHS).

Hazard Class Category

Skin Corrosion/Irritation Category 2.

Serious Eye Damage/Eye Irritation Category 2.

Specific target organ toxicity (single exposure) Category 3 (Respiratory system).

Operational Plan: Step-by-Step Handling Procedure
Strict adherence to the following procedural steps is required to ensure the safe handling of

N4-Acetylcytosine.

Preparation:

Ensure adequate ventilation in the designated handling area.
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Wear all required personal protective equipment as specified in the table above before

handling the compound.

Keep the container tightly closed when not in use.

Handling:

Avoid contact with skin, eyes, and clothing.

Do not ingest or inhale the substance.

Prevent dust formation during handling.

Wash hands thoroughly after handling.

Storage:

Store in a dry, cool, and well-ventilated place.

Keep containers tightly closed.

Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
In case of accidental exposure, follow these first-aid measures immediately.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

Skin Contact: Wash off immediately with plenty of soap and water. If skin irritation occurs, get

medical advice/attention. Take off contaminated clothing and wash it before reuse.

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. Call a physician if you feel unwell.

Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical

attention if symptoms occur.
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Disposal Plan
Proper disposal of N4-Acetylcytosine is crucial to prevent environmental contamination and

ensure regulatory compliance.

Waste Collection: Sweep up and shovel the solid material into suitable, closed containers for

disposal.

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations. Do not release into the

environment.

Visual Workflow for Safe Handling of N4-
Acetylcytosine
The following diagram illustrates the key steps for the safe handling of N4-Acetylcytosine,

from preparation to disposal.
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Don PPE:
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- Gloves
- Respirator

Ensure Adequate
Ventilation

2. Handling

Avoid Contact, Ingestion,
Inhalation, & Dust Formation

3. Storage

Store in a Cool, Dry,
Well-Ventilated Area

4. Disposal

Collect Waste in
Sealed Containers

Dispose via Approved
Waste Plant

Click to download full resolution via product page

Caption: Workflow for safe handling of N4-Acetylcytosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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